Cas no 833-20-5 (Carbamothioic acid,N,N-dimethyl-, O-(2-nitrophenyl) ester)

• Product Name: Carbamothioic acid,N,N-dimethyl-, O-(2-nitrophenyl) ester
• CAS No: 833-20-5
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• CID: 730335
• PubChem ID: 299072
• Update Time: 2025-04-19

Carbamothioic acid,N,N-dimethyl-, O-(2-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,N,N-dimethyl-, O-(2-nitrophenyl) ester
• O-(2-nitrophenyl) N,N-dimethylcarbamothioate
• 833-20-5
• NSC171516
• DTXSID00305724
• NSC-171516

• Inchi： 1S/C9H10N2O3S/c1-10(2)9(15)14-8-6-4-3-5-7(8)11(12)13/h3-6H,1-2H3
• InChI Key： QOCIFGBOWJADLR-UHFFFAOYSA-N
• SMILES： S=C(N(C)C)OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.04121336g/mol
• Monoisotopic Mass: 226.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.4Ų